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methylpropanamide

CAS No.: 113715-23-4

Cat. No.: B038151

Get Quote

Introduction & Scope
N-(4-cyanophenyl)-2-methylpropanamide (CAS No. 113715-23-4) is a specialized small-

molecule intermediate and chemical probe widely utilized in proteomics research and the

synthesis of non-steroidal antiandrogens[1],[2]. In high-throughput screening (HTS) and in vitro

cell-based assays, the reproducibility of dose-response data is entirely dependent on the

integrity of the compound stock solution.

This application note provides a comprehensive, self-validating protocol for formulating,

verifying, and storing standardized stock solutions of N-(4-cyanophenyl)-2-
methylpropanamide. By addressing the physicochemical vulnerabilities of the compound, this

guide ensures that researchers can eliminate solvent-induced artifacts and degradation.
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To design a robust dissolution protocol, we must first analyze the molecular architecture of the

compound.

Table 1: Physicochemical Properties

Property Value

Chemical Name N-(4-cyanophenyl)-2-methylpropanamide

CAS Number 113715-23-4

Molecular Formula C11H12N2O

Molecular Weight 188.23 g/mol

Primary Application Proteomics research, chemical synthesis

Causality of Solvent Selection: N-(4-cyanophenyl)-2-methylpropanamide features a

hydrophobic phenyl ring paired with a polar cyano group and an amide linkage[1]. This

structural profile renders the molecule highly lipophilic and poorly soluble in aqueous biological

buffers, necessitating the use of a universal polar aprotic solvent like Dimethyl Sulfoxide

(DMSO)[3].

The "Wet DMSO" Vulnerability: While DMSO is the industry standard, it is highly hygroscopic.

Atmospheric moisture absorption creates "wet DMSO," which dramatically reduces the

solubility limit of hydrophobic compounds, leading to latent precipitation over time[4].

Furthermore, dissolved oxygen within the solvent can drive oxidative degradation of sensitive

chemical probes during long-term storage[5]. Therefore, the use of anhydrous DMSO (≥99.9%

purity) and the displacement of oxygen with an inert gas (e.g., Argon) are non-negotiable

parameters for maintaining library integrity[5],[6].
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Workflow for the preparation and quality control of N-(4-cyanophenyl)-2-methylpropanamide
stocks.

Quantitative Preparation Parameters
To ensure cross-assay comparability, stock solutions should be prepared at standardized

molarities. Table 2 provides the exact mass requirements calculated for a molecular weight of

188.23 g/mol [1].

Table 2: Volumetric Mass Requirements for DMSO Stock Solutions
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Target
Concentration

Mass for 1.0 mL Mass for 5.0 mL Mass for 10.0 mL

10 mM 1.88 mg 9.41 mg 18.82 mg

20 mM 3.76 mg 18.82 mg 37.65 mg

50 mM 9.41 mg 47.06 mg 94.12 mg

Step-by-Step Experimental Protocol
This methodology is designed as a self-validating system, ensuring that every stock solution is

empirically verified before it is introduced into a biological assay.

Phase 1: Environmental Control & Weighing
Equilibration: Remove the solid N-(4-cyanophenyl)-2-methylpropanamide from cold

storage and place it in a desiccator at room temperature for at least 30 minutes before

opening.

Causality: Opening a cold vial in ambient air causes immediate condensation. Introducing

water into the solid powder fundamentally compromises the stability of the future DMSO

stock[4].

Weighing: Using a calibrated analytical balance (0.01 mg readability), weigh the required

mass (refer to Table 2) into a sterile, static-free glass vial.

Phase 2: Dissolution & Homogenization
Solvent Addition: In a fume hood, add the corresponding volume of anhydrous DMSO

(≥99.9%, sealed under Argon) to the vial.

Agitation: Vortex the solution vigorously for 30–60 seconds.

Sonication: If microscopic particulate matter remains, place the vial in a room-temperature

ultrasonic water bath for 5 minutes.

Causality: Sonication utilizes acoustic cavitation to disrupt intermolecular crystal lattice

forces, achieving complete dissolution without applying excessive thermal stress that
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could trigger isomerization or degradation[5]. Avoid heating the solvent above 37°C.

Phase 3: Self-Validating Quality Control (QC)
Baseline Establishment (T=0): Before freezing, remove a 1 µL aliquot of the stock solution

and dilute it into an LC-MS compatible mobile phase (e.g., Acetonitrile/Water).

Verification: Analyze via LC-MS to confirm the presence of the 188.23 m/z [M+H]+ peak and

verify a purity of ≥95%[5].

Trustworthiness: Assuming a powder has dissolved perfectly based on visual inspection is

a critical failure point in HTS. This T=0 QC step acts as a self-validating baseline to track

potential degradation over the compound's lifecycle[6].

Phase 4: Aliquoting & Storage
Aliquoting: Divide the master stock into single-use aliquots (e.g., 50 µL or 100 µL) using

amber glass vials.

Causality: Amber glass prevents UV-induced photolytic degradation, while single-use

aliquots eliminate freeze-thaw cycles, which are known to cause irreversible compound

precipitation[3].

Inert Purging: Gently purge the headspace of each vial with Argon gas before sealing. This

displaces reactive oxygen species, mitigating oxidative reactivity[5].

Storage: Store the sealed aliquots at -20°C or -80°C.

Assay Application: Avoiding the "Crash Out"
Phenomenon
When transferring the DMSO stock into aqueous biological buffers (e.g., PBS or cell culture

media), the final DMSO concentration must be strictly maintained at ≤1% (v/v) to prevent

solvent-induced cytotoxicity and compound precipitation[3],.

Dilution Causality: Always add the DMSO stock dropwise to a rapidly stirring aqueous buffer—

never add the buffer directly to the DMSO stock. Adding buffer to DMSO creates localized
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micro-environments of high water concentration, which forces the lipophilic N-(4-
cyanophenyl)-2-methylpropanamide to rapidly nucleate and precipitate ("crash out") of

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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